1-(pyridin-3-yl)piperidine-4-carboxylic acid hydrochloride
Description
“1-(pyridin-3-yl)piperidine-4-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C11H15ClN2O2 . It is a derivative of piperidine, a six-membered ring with one nitrogen atom .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine ring attached to a pyridine ring via a single bond . The piperidine ring is substituted at the 4-position with a carboxylic acid group .Future Directions
Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “1-(pyridin-3-yl)piperidine-4-carboxylic acid hydrochloride”, is an important task of modern organic chemistry . Future research could focus on exploring the synthesis, chemical reactions, mechanism of action, and potential applications of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyridin-3-yl)piperidine-4-carboxylic acid hydrochloride involves the reaction of pyridine-3-carboxaldehyde with piperidine in the presence of a reducing agent to form 1-(pyridin-3-yl)piperidine. This intermediate is then reacted with ethyl chloroformate to form the corresponding ethyl ester, which is subsequently hydrolyzed to form the carboxylic acid. The final step involves the reaction of the carboxylic acid with hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "Pyridine-3-carboxaldehyde", "Piperidine", "Reducing agent", "Ethyl chloroformate", "Hydrochloric acid" ], "Reaction": [ "Pyridine-3-carboxaldehyde is reacted with piperidine in the presence of a reducing agent to form 1-(pyridin-3-yl)piperidine.", "1-(Pyridin-3-yl)piperidine is reacted with ethyl chloroformate to form the corresponding ethyl ester.", "The ethyl ester is hydrolyzed to form the carboxylic acid.", "The carboxylic acid is reacted with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2648948-15-4 |
Molecular Formula |
C11H15ClN2O2 |
Molecular Weight |
242.7 |
Purity |
95 |
Origin of Product |
United States |
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